Methyl({[5-(2-methylcyclopropyl)furan-2-yl]methyl})amine

• IUPAC Name: N-methyl-1-[5-(2-methylcyclopropyl)furan-2-yl]methanamine
• InChI: InChI=1S/C10H15NO/c1-7-5-9(7)10-4-3-8(12-10)6-11-2/h3-4,7,9,11H,5-6H2,1-2H3
• InChI Key: MYVUMGMKLHZXHI-UHFFFAOYSA-N
• Canonical SMILES: CC1CC1C2=CC=C(O2)CNC
• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol

Description

Methyl({[5-(2-methylcyclopropyl)furan-2-yl]methyl})amine, also known as MCFMA, is a chemical compound that has recently gained attention in scientific research. It is a tertiary amine with a unique structure that has potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. In

Scientific Research Applications

Synthesis and Biological Activity

Research on furan derivatives, such as Methyl-5-(hydroxymethyl)-2-furan carboxylate and its derivatives, has shown promising biological activities. For instance, certain amine derivatives of furan compounds have demonstrated potent cytotoxicity against cancer cell lines and antimicrobial properties against both Gram-positive and Gram-negative bacteria. These findings suggest potential applications of Methyl({[5-(2-methylcyclopropyl)furan-2-yl]methyl})amine in the development of new therapeutic agents (Weerachai Phutdhawong et al., 2019).

Catalytic Reactions

The Lewis acid-catalyzed ring-opening of cyclopropanes with amine nucleophiles represents another area of research relevant to the applications of this compound. Such reactions proceed with complete preservation of enantiomeric purity and have been applied in the enantioselective synthesis of pharmaceutical compounds. This suggests potential applications in asymmetric synthesis and pharmaceutical manufacturing (Olga Lifchits & André B Charette, 2008).

Furan Chemistry in Heterocyclic Compounds Synthesis

Furan derivatives play a crucial role in the synthesis of heterocyclic compounds, which are a fundamental class of molecules in medicinal chemistry. For example, the Diels−Alder reaction of 2-amino-substituted furans has been used to prepare substituted anilines, highlighting the versatility of furan compounds in constructing complex molecular architectures. This could imply potential applications of this compound in the synthesis of novel heterocyclic molecules (A. Padwa et al., 1997).

Antimicrobial and Cytotoxic Activities

Azetidine-2-one derivatives of 1H-benzimidazole, synthesized from furan compounds, have shown significant antimicrobial and cytotoxic activities. This suggests that this compound and its derivatives could be explored for their potential antimicrobial and anticancer properties (M. Noolvi et al., 2014).

Future Directions

The future directions for “Methyl({[5-(2-methylcyclopropyl)furan-2-yl]methyl})amine” and related compounds could involve further exploration of their synthesis, properties, and potential applications. Furan platform chemicals, for instance, are being explored for their potential in replacing traditional resources like crude oil with biomass.